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Compound of Interest

Compound Name: HMN-176

Cat. No.: B15584379

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This document provides essential safety
and logistical information for the proper disposal of HMN-176, an anticancer agent and active
metabolite of the prodrug HMN-214. The following procedures are based on currently available
safety data.

Safety and Hazard Information

According to the Safety Data Sheet (SDS), HMN-176 is not classified as a hazardous
substance under the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals.[1] However, standard laboratory safety protocols should always be followed.

Hazard Classification Rating
NFPA Ratings Health: 0, Fire: 0, Reactivity: 0[1]
HMIS-Ratings Health: 0, Fire: 0, Reactivity: 0[1]
GHS Label Elements None[1]
Hazard Pictograms None[1]
Signal Word None[1]
Hazard Statements None[1]
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Note: While HMN-176 is not classified as hazardous, it is intended for research use only and is
not for human or veterinary diagnostic or therapeutic use.[1][2]

Step-by-Step Disposal Protocol

The primary method for the disposal of HMN-176 is straightforward, emphasizing mechanical
collection and preventing environmental release.

o Containment: In case of a spill, prevent the substance from entering sewers or surface and
ground water.[1]

o Collection: Carefully pick up the material mechanically.[1] This applies to the solid powder
form of the compound.

o Waste Container: Place the collected HMN-176 into a designated and clearly labeled waste
container.

o Disposal Route: Dispose of the waste material in accordance with local, state, and federal
regulations for non-hazardous chemical waste. Consult with your institution's environmental
health and safety (EHS) department for specific guidance.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of HMN-
176.

HMN-176 Disposal Protocol

Start: HMN-176 Waste Is it a spill?

> pre

Collect solid material
mechanically.
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Figure 1. A flowchart outlining the procedural steps for the safe disposal of HMN-176.

Chemical and Physical Properties

A summary of key chemical and physical properties of HMN-176 is provided below for

reference.

Property Value

CAS Number 173529-10-7[1][2][3][4]

Molecular Formula C20H18N204S[3][4]

Molecular Weight 382.4 g/mol [3]

Appearance A solid[3]

Purity =299%)][2]

Solubility DMF: 10 mg/mL, DMSO: 10 mg/mL[3]

Storage -20°C[2]
Stable under recommended storage conditions.

Stability No decomposition if used according to
specifications.[1]

Hazardous Reactions No dangerous reactions known.[1]

No dangerous decomposition products known.

[1]

Hazardous Decomposition

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b15584379?utm_src=pdf-body-img
https://www.benchchem.com/product/b15584379?utm_src=pdf-body
https://www.benchchem.com/product/b15584379?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/37424m.pdf
https://www.raybiotech.com/hmn-176-332-11337
https://www.caymanchem.com/product/37424/hmn-176
https://molnova.cn/files/document/DATASHEET/DATASHEET_M17369.pdf
https://www.caymanchem.com/product/37424/hmn-176
https://molnova.cn/files/document/DATASHEET/DATASHEET_M17369.pdf
https://www.caymanchem.com/product/37424/hmn-176
https://www.caymanchem.com/product/37424/hmn-176
https://www.raybiotech.com/hmn-176-332-11337
https://www.caymanchem.com/product/37424/hmn-176
https://www.raybiotech.com/hmn-176-332-11337
https://cdn.caymanchem.com/cdn/msds/37424m.pdf
https://cdn.caymanchem.com/cdn/msds/37424m.pdf
https://cdn.caymanchem.com/cdn/msds/37424m.pdf
https://www.benchchem.com/product/b15584379?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

¢ 1. cdn.caymanchem.com [cdn.caymanchem.com]

e 2. raybiotech.com [raybiotech.com]
e 3. caymanchem.com [caymanchem.com]

e 4. molnova.cn [molnova.cn]

 To cite this document: BenchChem. [Proper Disposal of HMN-176: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584379#hmn-176-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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